Cas no 866625-11-8 (tert-Butyl 3-fluoro-4-methylbenzoate)

• Product Name: tert-Butyl 3-fluoro-4-methylbenzoate
• CAS No: 866625-11-8
• MF: C₁₂H₁₅FO₂
• MW: 210.244707345963
• MDL: MFCD12913347
• CID: 1091825
• PubChem ID: 44203025
• Update Time: 2025-04-20

tert-Butyl 3-fluoro-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-fluoro-4-methylbenzoate
• MFCD12913347
• SCHEMBL4816280
• 866625-11-8
• 3-Fluoro-4-methylbenzoic acid tert-butyl ester
• tert-Butyl3-fluoro-4-methylbenzoate
• 1,1-Dimethylethyl 3-fluoro-4-methylbenzoate
• AKOS013211628
• CS-0189056
• DTXSID601263122
• E90787
• SY393755

• MDL： MFCD12913347
• Inchi： 1S/C12H15FO2/c1-8-5-6-9(7-10(8)13)11(14)15-12(2,3)4/h5-7H,1-4H3
• InChI Key： OJDNXMUILZNVEA-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 210.10560788g/mol
• Monoisotopic Mass: 210.10560788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų